Cas no 2167941-29-7 ({2-(5-cyclopropylpyridin-3-yl)sulfanylethyl}(propan-2-yl)amine)

• Product Name: {2-(5-cyclopropylpyridin-3-yl)sulfanylethyl}(propan-2-yl)amine
• CAS No: 2167941-29-7
• MF: C₁₃H₂₀N₂S
• MW: 236.376301765442
• CID: 6227511
• PubChem ID: 165529251
• Update Time: 2025-06-08

{2-(5-cyclopropylpyridin-3-yl)sulfanylethyl}(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• {2-(5-cyclopropylpyridin-3-yl)sulfanylethyl}(propan-2-yl)amine
• EN300-1478404
• 2167941-29-7
• {2-[(5-cyclopropylpyridin-3-yl)sulfanyl]ethyl}(propan-2-yl)amine

• Inchi： 1S/C13H20N2S/c1-10(2)15-5-6-16-13-7-12(8-14-9-13)11-3-4-11/h7-11,15H,3-6H2,1-2H3
• InChI Key： FXIWIGOSZMVNQD-UHFFFAOYSA-N
• SMILES： S(CCNC(C)C)C1=CN=CC(=C1)C1CC1

Computed Properties

• Exact Mass: 236.13471982g/mol
• Monoisotopic Mass: 236.13471982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2Ų

Additional information on {2-(5-cyclopropylpyridin-3-yl)sulfanylethyl}(propan-2-yl)amine

Comprehensive Overview of 2-(5-cyclopropylpyridin-3-yl)sulfanylethyl(propan-2-yl)amine (CAS No. 2167941-29-7)

The compound 2-(5-cyclopropylpyridin-3-yl)sulfanylethyl(propan-2-yl)amine, identified by its CAS No. 2167941-29-7, is a specialized organic molecule with a unique structural framework. This compound belongs to the class of amine derivatives and features a cyclopropylpyridine core, which is increasingly recognized for its potential in pharmaceutical and agrochemical applications. The presence of a sulfanylethyl linkage and an isopropylamine moiety further enhances its versatility, making it a subject of interest in modern synthetic chemistry and drug discovery.

In recent years, the demand for heterocyclic compounds like 2-(5-cyclopropylpyridin-3-yl)sulfanylethyl(propan-2-yl)amine has surged due to their role in developing novel therapeutics. Researchers are particularly intrigued by its potential as a kinase inhibitor or GPCR modulator, which aligns with current trends in targeting cancer and neurodegenerative diseases. The compound's cyclopropyl group contributes to its metabolic stability, a critical factor in drug design and ADME optimization.

From a synthetic perspective, CAS No. 2167941-29-7 exemplifies the growing importance of sulfur-containing compounds in medicinal chemistry. The thioether linkage in its structure offers opportunities for further functionalization, enabling the creation of bioisosteres and prodrugs. This adaptability is particularly relevant in the context of fragment-based drug discovery, where small molecules like this serve as building blocks for larger, more complex entities.

The compound's pyridine ring is another focal point, as it is a common pharmacophore in FDA-approved drugs. Its incorporation into 2-(5-cyclopropylpyridin-3-yl)sulfanylethyl(propan-2-yl)amine suggests potential applications in CNS-targeting agents or anti-inflammatory drugs. Recent studies have highlighted the role of similar structures in modulating ion channels and enzyme activity, which are hot topics in precision medicine.

In the agrochemical sector, CAS No. 2167941-29-7 has drawn attention for its possible use as a pesticide intermediate. The cyclopropyl and pyridine motifs are known to confer insecticidal activity, aligning with the industry's push for eco-friendly crop protection solutions. This dual applicability in pharma and agro domains underscores the compound's commercial and scientific value.

Analytical characterization of 2-(5-cyclopropylpyridin-3-yl)sulfanylethyl(propan-2-yl)amine typically involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. These methods are essential for verifying its purity and elucidating its 3D conformation, which directly impacts its biological activity. The compound's logP and solubility profile are also critical parameters, often discussed in QSAR studies.

As the scientific community continues to explore small-molecule libraries, compounds like CAS No. 2167941-29-7 are gaining traction in high-throughput screening campaigns. Their modular structures facilitate structure-activity relationship (SAR) studies, a cornerstone of modern lead optimization. This aligns with the broader shift toward computational chemistry and AI-driven drug discovery, where such molecules serve as valuable datasets for machine learning algorithms.

In conclusion, 2-(5-cyclopropylpyridin-3-yl)sulfanylethyl(propan-2-yl)amine (2167941-29-7) represents a compelling case study in the intersection of synthetic chemistry and applied life sciences. Its multifaceted applications—from targeted therapies to sustainable agriculture—highlight its relevance in addressing some of today's most pressing challenges. Future research will likely uncover even more innovative uses for this structurally intriguing compound.